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Compound of Interest

Compound Name: Ac-Gly-Ala-Lys(Ac)-AMC

Cat. No.: B1292788

Essential Safety and Handling Guide for Ac-Gly-
Ala-Lys(Ac)-AMC

This guide provides immediate safety, operational, and disposal information for researchers,
scientists, and drug development professionals handling Ac-Gly-Ala-Lys(Ac)-AMC. The
following procedures are designed to ensure the safe handling of this fluorogenic peptide
substrate and to provide clear, step-by-step guidance for its use in a laboratory setting.

Ac-Gly-Ala-Lys(Ac)-AMC is a synthetic peptide used as a fluorogenic substrate in protease
assays, particularly in biochemical research and drug development.[1] Upon hydrolysis, it
releases the fluorescent product 7-amino-4-methylcoumarin (AMC).[2][3] While specific hazard
data for this compound is limited, it is prudent to handle it with the care required for all
laboratory chemicals, which may be irritating to the mucous membranes and upper respiratory
tract.

Personal Protective Equipment (PPE)

The following table summarizes the essential personal protective equipment required when
handling Ac-Gly-Ala-Lys(Ac)-AMC.
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PPE Category Item Specification
) ANSI Z87.1 certified, with side
Eye Protection Safety Glasses ]
shields
Hand Protection Disposable Gloves Nitrile or latex, powder-free
Body Protection Laboratory Coat Standard, long-sleeved
) Required when handling the
Respiratory Fume Hood

powdered form

Operational Plan: From Receipt to Experiment

1. Receiving and Storage:

e Upon receipt, inspect the packaging for any damage.

o Store the compound in a freezer at or below -20°C, protected from light.[4][5]
e The product is typically a white to off-white powder.[1]

2. Preparation of Stock Solutions:

 All handling of the solid compound should be conducted in a well-ventilated fume hood to
avoid inhalation of dust.

o Wear appropriate PPE, including a lab coat, gloves, and safety glasses.

» To prepare a stock solution, dissolve the lyophilized powder in a suitable solvent such as
DMSO or DMF.

e The presence of Trifluoroacetic acid (TFA) salt from purification can affect the net weight and
solubility.[6]

3. Use in Assays:

* When performing assays, handle all solutions containing Ac-Gly-Ala-Lys(Ac)-AMC with

care.
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The compound is used to determine protease activity by monitoring the release of
fluorescent AMC.[2][3]

Avoid direct contact with skin and eyes. If contact occurs, wash the affected area thoroughly
with water.[7]

Disposal Plan

1.

Waste Segregation:

All materials contaminated with Ac-Gly-Ala-Lys(Ac)-AMC, including pipette tips, tubes, and
gloves, should be segregated as chemical waste.

. Liquid Waste:

Aqueous solutions containing this compound should be collected in a designated, labeled
hazardous waste container. Do not pour down the drain.

. Solid Waste:

Unused solid compound and contaminated disposables should be placed in a sealed,
labeled container for chemical waste.

. Disposal Procedure:

All chemical waste must be disposed of through your institution's Environmental Health and
Safety (EHS) office, following all local, state, and federal regulations.

Workflow for Handling Ac-Gly-Ala-Lys(Ac)-AMC
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Caption: Workflow for safe handling of Ac-Gly-Ala-Lys(Ac)-AMC.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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